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Compound of Interest

Compound Name: TG-100435

Cat. No.: B1246561

For Researchers, Scientists, and Drug Development Professionals

This document provides crucial safety protocols, operational guidelines, and disposal plans for
the handling of TG-100435. TG-100435 is a potent, multi-targeted protein tyrosine kinase
inhibitor, requiring careful management in a laboratory setting to ensure personnel safety and
experimental integrity.

Immediate Safety and Handling

As a potent small molecule inhibitor, TG-100435 should be handled with the assumption that it
Is a hazardous compound. While a specific Safety Data Sheet (SDS) is not publicly available,
the following precautions are mandated based on guidelines for handling potent kinase
inhibitors and cytotoxic compounds.

Personal Protective Equipment (PPE)

A comprehensive approach to personal protection is mandatory when handling TG-100435 in

solid or solution form.
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PPE Category

Item

Specifications

Eye Protection

Safety Goggles with Side-
Shields

Must be worn at all times in the

designated handling area.

Hand Protection

Nitrile Gloves

Double gloving is required.
Gloves must be

chemotherapy-rated.

Body Protection

Disposable Gown

A disposable, solid-front gown
with tight-fitting cuffs is

required.

Respiratory Protection

N95 or higher-rated respirator

Required when handling the
compound as a powder
outside of a certified chemical
fume hood or biological safety

cabinet.

Note: All disposable PPE should not be reused and must be disposed of as hazardous waste.

Operational Plan: Step-by-Step Handling Protocol

o Preparation of Workspace: All manipulations of TG-100435, including weighing of the solid

compound and preparation of stock solutions, must be conducted within a certified chemical

fume hood or a Class Il Biological Safety Cabinet (BSC). The work surface should be

covered with absorbent, plastic-backed paper.

o Compound Weighing: Use a dedicated and calibrated analytical balance within the

containment area. Handle the solid compound with appropriate tools to minimize the

generation of dust.

e Solution Preparation: When preparing solutions, add the solvent to the solid TG-100435

slowly to avoid splashing. Ensure the container is securely capped before vortexing or

sonicating to fully dissolve the compound.

Labeling: All containers holding TG-100435, whether in solid or solution form, must be clearly
labeled with the compound name, concentration, date of preparation, and a hazard symbol.
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o Decontamination of Workspace: Upon completion of work, decontaminate all surfaces and
equipment within the fume hood or BSC with a suitable cleaning agent (e.g., 70% ethanol
followed by a surface decontaminant). The absorbent paper should be disposed of as
hazardous chemical waste.

o Doffing PPE: Remove PPE in the correct order to prevent cross-contamination. The outer
gloves should be removed first, followed by the disposable gown, and then the inner gloves.

Disposal Plan

All waste generated from the handling of TG-100435, including contaminated PPE, absorbent
paper, and empty vials, must be disposed of as hazardous chemical waste.

» Solid Waste: Collect all contaminated solid waste in a designated, sealed, and clearly
labeled hazardous waste container.

 Liquid Waste: Collect all liquid waste containing TG-100435 in a sealed, leak-proof, and
clearly labeled hazardous waste container. Do not mix with other solvent waste streams
unless compatible.

» Disposal Vendor: Follow your institution's established procedures for the pickup and disposal
of hazardous chemical waste by a licensed vendor.

Quantitative Data Summary

The following table summarizes key quantitative data for TG-100435.
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Property Value Source

[7-(2,6-dichloro-phenyl)-5-
) methyl-benzo[1][2][3]triazin-3-
Full Chemical Name o [4]
yl]-[4-(2-pyrrolidin-1-yl-ethoxy)-

phenyl]-amine

Molecular Formula C26H25CI2N50 [1][3]
Molecular Weight 494.42 g/mol [11[3]
CAS Number 867330-68-5 [3][5]

Src: 13 nM, Lyn: 13 nM, Abl:
Inhibition Constants (Ki) 13 nM, Yes: 13 nM, Lck: 64 [4]
nM, EphB4: 64 nM

Experimental Protocols
In Vitro Kinase Inhibition Assay

To determine the inhibitory potency (Ki) of TG-100435 against target kinases, a common
experimental approach is a biochemical kinase assay.

e Reagents: Recombinant human kinases (e.g., Src, Lyn, Abl), appropriate peptide substrate,
ATP, and TG-100435.

» Assay Buffer: Prepare a suitable kinase reaction buffer (e.g., Tris-HCI, MgCI2, DTT).
o Compound Dilution: Prepare a serial dilution of TG-100435 in the assay buffer.

o Kinase Reaction: In a microplate, combine the kinase, peptide substrate, and varying
concentrations of TG-100435.

« Initiation of Reaction: Start the reaction by adding ATP.
 Incubation: Incubate the plate at a controlled temperature (e.g., 30°C) for a specific duration.

o Detection: Stop the reaction and measure the amount of phosphorylated substrate. This can
be done using various methods, such as radiometric assays (32P-ATP) or fluorescence-
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based assays.

+ Data Analysis: Plot the percentage of kinase activity against the logarithm of the TG-100435
concentration. Fit the data to a dose-response curve to determine the IC50 value. The Ki
value can then be calculated from the IC50 using the Cheng-Prusoff equation, taking into
account the ATP concentration used in the assay.

Visualizations
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Caption: Inhibition of multiple tyrosine kinases by TG-100435.

Experimental Workflow for Kinase Inhibition Assay
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Caption: Workflow for determining the inhibitory constant (Ki) of TG-100435.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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